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Compound of Interest

Compound Name: SR9238

Cat. No.: B610984 Get Quote

This guide provides critical safety and logistical information for the handling, storage, and

disposal of SR9238, a synthetic inverse agonist of the Liver X Receptor (LXR). The following

procedures are designed to ensure the safety of laboratory personnel and the integrity of

experimental outcomes.

Personal Protective Equipment (PPE)
When handling SR9238, particularly in its solid, powdered form, adherence to standard

laboratory safety protocols is essential to minimize exposure. The required personal protective

equipment includes:

Eye Protection: Chemical safety goggles or a face shield should be worn to protect against

splashes or airborne particles. Standard safety glasses with side shields are also acceptable.

[1]

Hand Protection: Chemically resistant gloves (e.g., nitrile gloves) are mandatory. It is crucial

to inspect gloves for any tears or punctures before use and to wash hands thoroughly after

handling the compound.

Respiratory Protection: A NIOSH-approved respirator is recommended when handling the

powder outside of a certified chemical fume hood to prevent inhalation.

Body Protection: A standard laboratory coat must be worn to protect against skin contact. For

procedures with a higher risk of splashes, a chemically resistant apron is advised.
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Footwear: Closed-toe shoes are required in any laboratory setting where chemicals are

handled.

Handling and Storage Protocols
Proper handling and storage are vital for maintaining the stability and efficacy of SR9238.

Handling:

All weighing and initial dilutions of powdered SR9238 should be performed in a certified

chemical fume hood to minimize inhalation risk.

Avoid direct contact with skin, eyes, and clothing.

In case of accidental contact, immediately flush the affected area with copious amounts of

water. For eye contact, rinse for at least 15 minutes and seek medical attention.

SR9238 is soluble in DMSO.[2][3] For cell-based assays, the final concentration of DMSO

should generally not exceed 0.1% to avoid solvent-induced cellular effects.

Storage:

Solid Form: The lyophilized powder should be stored at -20°C for long-term stability, where it

can be kept for up to three years.

Stock Solutions: Once dissolved in a solvent such as DMSO, stock solutions should be

aliquoted to avoid repeated freeze-thaw cycles and stored at -80°C for up to one year. For

short-term use (within a week), aliquots can be stored at 4°C.

Quantitative Data for SR9238
The following table summarizes key quantitative parameters for SR9238.
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Parameter Value Source(s)

Molecular Weight 595.73 g/mol

Formula C₃₁H₃₃NO₇S₂

IC₅₀ for LXRα 214 nM

IC₅₀ for LXRβ 43 nM

Solubility in DMSO
≥ 2.5 mg/mL (4.20 mM), up to

100 mM

Experimental Protocols
SR9238 is utilized in both in vitro and in vivo studies to investigate its role as an LXR inverse

agonist.

In Vitro Cell-Based Assay
A common in vitro application involves treating cell lines to assess the effect of SR9238 on

gene expression.

Cell Culture: HepG2 cells, a human liver cancer cell line, are often used and can be seeded

at a density of 5x10⁵ cells/mL.

Treatment: After allowing the cells to adhere, the culture medium is replaced with fresh

medium containing either SR9238 dissolved in DMSO or a DMSO vehicle control. A typical

treatment duration is 48 hours.

Analysis: Following treatment, cells can be harvested for various downstream analyses, such

as quantitative PCR (qPCR) to measure the mRNA expression of LXR target genes like

Fasn and Srebp1c.

In Vivo Animal Studies
SR9238 has been effectively used in mouse models to study its impact on metabolic diseases.
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Animal Model: Diet-induced obese (DIO) mice or ob/ob mice are frequently used models for

non-alcoholic steatohepatitis (NASH).

Administration: SR9238 is typically administered via intraperitoneal (i.p.) injection. A sample

formulation for in vivo studies consists of 10% DMSO, 40% PEG300, 5% Tween-80, and

45% saline.

Dosing Regimen: A common dosing schedule is a daily injection for a period of 30 days.

Outcome Measurement: At the conclusion of the study, blood and tissue samples are

collected. Plasma can be analyzed for cholesterol and triglyceride levels, while the liver can

be excised for gene expression analysis, histology, or Western blotting.

Mechanism of Action: LXR Inverse Agonism
The following diagram illustrates the signaling pathway affected by SR9238.
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Caption: Mechanism of SR9238 as an LXR inverse agonist.

Disposal Plan
Chemical waste, including unused SR9238 and materials contaminated with it, must be

disposed of as hazardous waste.
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Waste Collection: Collect all SR9238 waste in a designated, sealed, and clearly labeled

hazardous waste container.

Classification: Waste generators must determine if the chemical waste is classified as

hazardous according to regulations such as the US EPA guidelines (40 CFR Parts 261.3).

Consult Regulations: Always consult and adhere to your institution's specific waste disposal

protocols as well as local, state, and federal regulations to ensure complete and accurate

classification and disposal.

Do Not Dispose in Sink: Under no circumstances should SR9238 or its solutions be disposed

of down the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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